Cas no 2828438-70-4 ((R)-2-(6-Cyclopropylpyridin-2-yl)-4-ethyl-4,5-dihydrooxazole)

• Product Name: (R)-2-(6-Cyclopropylpyridin-2-yl)-4-ethyl-4,5-dihydrooxazole
• CAS No: 2828438-70-4
• MF: C₁₃H₁₆N₂O
• MW: 216.28
• CID: 5141529
• PubChem ID: 163201332
• Update Time: 2025-07-28

(R)-2-(6-Cyclopropylpyridin-2-yl)-4-ethyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• F73098
• (R)-2-(6-Cyclopropylpyridin-2-yl)-4-ethyl-4,5-dihydrooxazole
• 2828438-70-4
• (4R)-2-(6-cyclopropylpyridin-2-yl)-4-ethyl-4,5-dihydro-1,3-oxazole

• Inchi： 1S/C13H16N2O/c1-2-10-8-16-13(14-10)12-5-3-4-11(15-12)9-6-7-9/h3-5,9-10H,2,6-8H2,1H3/t10-/m1/s1
• InChI Key： LTWUGUBERMUQQK-SNVBAGLBSA-N
• SMILES： C([C@@H]1COC(C2=CC=CC(C3CC3)=N2)=N1)C

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.5Ų

Additional information on (R)-2-(6-Cyclopropylpyridin-2-yl)-4-ethyl-4,5-dihydrooxazole

Comprehensive Overview of (R)-2-(6-Cyclopropylpyridin-2-yl)-4-ethyl-4,5-dihydrooxazole (CAS No. 2828438-70-4)

The compound (R)-2-(6-Cyclopropylpyridin-2-yl)-4-ethyl-4,5-dihydrooxazole (CAS No. 2828438-70-4) is a chiral heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the cyclopropylpyridine and dihydrooxazole moieties, make it a valuable scaffold for designing bioactive molecules. Researchers are particularly interested in its potential applications as a kinase inhibitor or allosteric modulator, given its ability to interact with specific protein targets.

In recent years, the demand for chiral building blocks like (R)-2-(6-Cyclopropylpyridin-2-yl)-4-ethyl-4,5-dihydrooxazole has surged due to their role in asymmetric synthesis and enantioselective catalysis. This compound's stereochemical purity and structural versatility make it a preferred choice for pharmaceutical R&D. Its CAS No. 2828438-70-4 is frequently searched in chemical databases, reflecting its growing relevance in academic and industrial research.

The dihydrooxazole ring in this compound is a key functional group that contributes to its stability and bioactivity. This moiety is often explored in the context of prodrug design and targeted drug delivery, aligning with current trends in precision medicine. Additionally, the cyclopropylpyridine fragment enhances its lipophilicity, which is crucial for optimizing drug-like properties such as membrane permeability and metabolic stability.

From a synthetic perspective, (R)-2-(6-Cyclopropylpyridin-2-yl)-4-ethyl-4,5-dihydrooxazole can be prepared via stereoselective cyclization or chiral auxiliary-mediated approaches. Its synthesis often involves Pd-catalyzed cross-coupling reactions, which are widely used in modern organic chemistry. The compound's enantiomeric excess (ee) is a critical quality parameter, ensuring its suitability for high-value applications.

In the context of AI-driven drug discovery, this compound has been flagged as a promising candidate for virtual screening campaigns. Its molecular descriptor profile aligns with lead optimization criteria, making it a hotspot for computational chemists. Searches for "CAS 2828438-70-4 supplier" or "(R)-dihydrooxazole derivatives" have spiked, indicating commercial interest.

Environmental and regulatory considerations are also pivotal. While (R)-2-(6-Cyclopropylpyridin-2-yl)-4-ethyl-4,5-dihydrooxazole is not classified as hazardous, its handling requires standard laboratory precautions. The compound's green chemistry potential is under evaluation, particularly in solvent-free or catalytic synthetic routes.

In summary, (R)-2-(6-Cyclopropylpyridin-2-yl)-4-ethyl-4,5-dihydrooxazole (CAS No. 2828438-70-4) represents a cutting-edge chiral intermediate with broad applicability. Its integration into fragment-based drug design and bioconjugation strategies underscores its importance in next-generation therapeutics.